10.1039/D2CC01944B | Palladium-catalyzed cross-coupling of unreactive C(sp3)–H bonds with azole C(sp2)–H bonds by using bromide as a traceless directing group† | Kuujia.com

Palladium-catalyzed cross-coupling of unreactive C(sp3)–H bonds with azole C(sp2)–H bonds by using bromide as a traceless directing group†

Chemical Communications Pub Date: 2022-05-12 DOI: 10.1039/D2CC01944B

Abstract

A palladium-catalyzed intermolecular cross-coupling of unreactive C(sp³)–H bonds and azole C(sp²)–H bonds with bromide as a traceless directing group is described. The judicious selection of the bulky and electron-rich phosphine ligand is the key for the success of this cascade process. The protocol features a broad substrate scope, excellent regioselectivity, and good functional group tolerance.

Graphical abstract: Palladium-catalyzed cross-coupling of unreactive C(sp3)–H bonds with azole C(sp2)–H bonds by using bromide as a traceless directing group

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Chemical Communications

Journal Name：Chemical Communications

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